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Compound of Interest

Compound Name: STING agonist-11

Cat. No.: B12399386

An In-depth Technical Guide to STING Agonist-11: Target Binding and Affinity

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of STING agonist-11, a potent small molecule activator of the
Stimulator of Interferon Genes (STING) pathway.

Introduction

STING agonist-11 is a key molecule in the exploration of immunotherapies targeting the
cGAS-STING pathway.[1] This pathway is a critical component of the innate immune system,
responsible for detecting cytosolic DNA, which can signal the presence of pathogens or cellular
damage, and subsequently mounting an immune response. Activation of STING leads to the
production of type | interferons and other pro-inflammatory cytokines, which are vital for anti-
tumor and anti-viral immunity.[1] STING agonist-11, a small molecule with a cyclic urea core,
has been identified as a potent activator of this pathway.[2][3]

Chemical Properties
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Property Value Source

2-((Pyrazolo[1,5-a]pyrimidine-
3-

Chemical Name ) MedKoo Biosciences[1]
carboxamido)methyl)benzofura

n-7-carboxylic acid

Molecular Formula C17H12N404 MedKoo Biosciences

Molecular Weight 336.31 g/mol MedKoo Biosciences

OC(C1=CC=CC2=C10OC(CNC
SMILES Code (C3=C4N(C=CC=N4)N=C3)=0 MedKoo Biosciences
)=C2)=0

Target Binding and Affinity

STING agonist-11 directly engages the STING protein. The binding is facilitated by a
combination of hydrogen bonding and hydrophobic interactions between the agonist and
specific amino acid residues within the STING binding pocket. The structural integrity of the
cyclic urea core of STING agonist-11 is a critical determinant of its binding affinity and
selectivity.

While a specific dissociation constant (Kd) for STING agonist-11 is not publicly available, its
high potency is demonstrated by its effective concentration (EC50) value.

Parameter Value Cell Line Source

EC50 18 nM Not Specified MedChemExpress

Signaling Pathway

Upon binding, STING agonist-11 induces a conformational change in the STING protein,
leading to its activation. This initiates a downstream signaling cascade culminating in the
production of type | interferons and other inflammatory cytokines.
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Surface Plasmon Resonance (SPR) Workflow
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Cellular STING Activation Reporter Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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